(R)-7-(2,3-Dihydro-1H-inden-2-YL)-1,7-diazaspiro[4.4]nonan-6-one

• IUPAC Name: (5R)-7-(2,3-dihydro-1H-inden-2-yl)-1,7-diazaspiro[4.4]nonan-6-one
• InChI: InChI=1S/C16H20N2O/c19-15-16(6-3-8-17-16)7-9-18(15)14-10-12-4-1-2-5-13(12)11-14/h1-2,4-5,14,17H,3,6-11H2/t16-/m1/s1
• InChI Key: JGUZBPLJWNYHDL-MRXNPFEDSA-N
• Canonical SMILES: C1CC2(CCN(C2=O)C3CC4=CC=CC=C4C3)NC1
• Isomeric SMILES: C1C[C@]2(CCN(C2=O)C3CC4=CC=CC=C4C3)NC1
• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol

Description

(R)-7-(2,3-Dihydro-1H-inden-2-YL)-1,7-diazaspiro[4.4]nonan-6-one, also known as R-7-Inden-2-yl-diazaspiro[4.4]nonan-6-one, is a newly discovered heterocyclic compound with a wide range of applications in the pharmaceutical and medical industries. This compound has been studied extensively in recent years, and its structure and properties have been well-documented. Its structure consists of a seven-membered heterocyclic ring with two nitrogen atoms, two oxygen atoms, and one carbon atom. This compound is an interesting molecule due to its unique properties, and its potential for use in various applications has been explored.4]nonan-6-one.

Scientific Research Applications

Synthesis and Chemical Properties

Several studies have focused on the synthesis and characterization of derivatives related to "(R)-7-(2,3-Dihydro-1H-inden-2-YL)-1,7-diazaspiro[4.4]nonan-6-one". For instance, research has been conducted on the synthesis of major hydroxy metabolites of novel ghrelin receptor inverse agonists, which include compounds structurally similar to the one . These metabolites have been synthesized and characterized to evaluate their in vitro and in vivo properties, highlighting the importance of these compounds in the pharmacological intervention for disorders such as alcohol use disorder (AUD) (Sulima, Akhlaghi, Leggio, & Rice, 2021).

Structural Analysis and Molecular Studies

Extensive research has been conducted on the crystalline and molecular structure of derivatives of this compound, providing insight into their chemical behavior and potential applications. For example, studies have detailed the synthesis and structural elucidation of compounds that involve reactions leading to novel heterocyclic structures, showcasing the versatility and importance of these compounds in the development of new chemical entities (Silaichev, Filimonov, Slepukhin, & Maslivets, 2012).

Applications in Medicinal Chemistry

The research also extends to the exploration of these compounds' potential in medicinal chemistry. For instance, derivatives have been studied for their role in the biotransformation of certain pharmacological agents, elucidating the metabolic pathways and the importance of specific enzymes in the metabolism of drugs. This knowledge is crucial for the development of more effective and safer therapeutic agents (Adusumalli, Jamwal, Obach, Ryder, Leggio, & Akhlaghi, 2019).